molecular formula C9H18N3P B8332360 Hexahydro-1H,4H,7H-3a,6a,9a-triaza-9b-phosphaphenalene CAS No. 62051-24-5

Hexahydro-1H,4H,7H-3a,6a,9a-triaza-9b-phosphaphenalene

Cat. No.: B8332360
CAS No.: 62051-24-5
M. Wt: 199.23 g/mol
InChI Key: RFRZCWLFAQAHIJ-UHFFFAOYSA-N
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Description

Hexahydro-1H,4H,7H-3a,6a,9a-triaza-9b-phosphaphenalene is a useful research compound. Its molecular formula is C9H18N3P and its molecular weight is 199.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

62051-24-5

Molecular Formula

C9H18N3P

Molecular Weight

199.23 g/mol

IUPAC Name

1,5,9-triaza-13-phosphatricyclo[7.3.1.05,13]tridecane

InChI

InChI=1S/C9H18N3P/c1-4-10-6-2-8-12-9-3-7-11(5-1)13(10)12/h1-9H2

InChI Key

RFRZCWLFAQAHIJ-UHFFFAOYSA-N

Canonical SMILES

C1CN2CCCN3P2N(C1)CCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4.20 g of 1,5,9-triazacyclododecane and 4.00 g of hexamethylphosphorous triamide is heated at 100° C. for about 6 hours, by which time evolution of dimethylamine is complete. Distillation under reduced pressure gives 3.70 g (76%) of 1,5,9-triaza- 13-phosphatricyclo[7.3.1.05,13 ]tridecane as a clear, colorless liquid which boils at 104°-135° C. at 0.60 mm. The product solidifies at room temperature. Its infrared absorption spectrum (neat) shows absorptions at 3.5, 6.85, 7.01, 7.52, 7.73, 8.00, 8.27, 8.66, 8.90, 9.02, 9.36, 9.56, 10.27, 10.89, 11.42, 11.73, 11.97 and 14.7 μ. The mass spectrum shows an M+ ion at 199; measured mass, 199.1264; calc'd, 199.1238.
Quantity
4.2 g
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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